Cas no 2877764-93-5 (1-(4-methanesulfonyl-1,3-benzothiazol-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide)

• Product Name: 1-(4-methanesulfonyl-1,3-benzothiazol-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide
• CAS No: 2877764-93-5
• MF: C₁₉H₂₅N₃O₄S₂
• MW: 423.549502134323
• CID: 5309686
• PubChem ID: 165432731
• Update Time: 2025-07-18

1-(4-methanesulfonyl-1,3-benzothiazol-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS040887647
• 2877764-93-5
• F6830-7663
• 1-(4-methanesulfonyl-1,3-benzothiazol-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide
• 1-[4-(Methylsulfonyl)-2-benzothiazolyl]-N-(tetrahydro-2H-pyran-4-yl)-3-piperidinecarboxamide

• Inchi： 1S/C19H25N3O4S2/c1-28(24,25)16-6-2-5-15-17(16)21-19(27-15)22-9-3-4-13(12-22)18(23)20-14-7-10-26-11-8-14/h2,5-6,13-14H,3-4,7-12H2,1H3,(H,20,23)
• InChI Key： DDFCNDSVKBCPLJ-UHFFFAOYSA-N
• SMILES： N1(C2=NC3=C(S(C)(=O)=O)C=CC=C3S2)CCCC(C(NC2CCOCC2)=O)C1

Computed Properties

• Exact Mass: 423.12864863g/mol
• Monoisotopic Mass: 423.12864863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.98±0.20(Predicted)

Additional information on 1-(4-methanesulfonyl-1,3-benzothiazol-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide

Introduction to 1-(4-methanesulfonyl-1,3-benzothiazol-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide (CAS No. 2877764-93-5)

1-(4-methanesulfonyl-1,3-benzothiazol-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide, identified by its CAS number 2877764-93-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural framework of this molecule incorporates several key functional groups, including a benzothiazole core substituted with a methanesulfonyl group, linked to a piperidine moiety via an amide bond. Additionally, the presence of an oxan ring further enhances its structural complexity and potential for biological interaction.

The benzothiazole scaffold is well-documented for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of the methanesulfonyl group at the 4-position of the benzothiazole ring not only modifies its electronic properties but also influences its solubility and binding affinity to biological targets. The piperidine component, a common pharmacophore in drug design, contributes to the compound's ability to interact with proteins and enzymes, often serving as a key determinant of its pharmacological efficacy.

The oxan ring, derived from ethylene oxide and forming a tetrahydropyran moiety, adds another layer of structural diversity. This cyclic ether can influence the compound's metabolic stability and pharmacokinetic profile. The amide linkage between the piperidine and oxan rings provides a stable connection while allowing for conformational flexibility, which is often critical for achieving optimal biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the combination of the benzothiazole, methanesulfonyl, and piperidine moieties may contribute to strong interactions with target enzymes or receptors involved in critical biological pathways. For instance, preliminary computational studies have indicated potential binding affinity with enzymes implicated in cancer progression or inflammatory responses.

In the realm of drug discovery, the synthesis and characterization of this compound represent a significant step forward. The development of efficient synthetic routes allows for scalable production, facilitating further exploration of its pharmacological properties. Researchers are particularly interested in exploring its potential as an inhibitor or modulator of key therapeutic targets. The structural features present in this molecule make it a valuable candidate for further investigation in both preclinical and clinical settings.

One area of active research involves evaluating the compound's efficacy in modulating signaling pathways associated with diseases such as cancer and neurodegenerative disorders. The benzothiazole core has been extensively studied for its ability to interfere with aberrant signaling cascades that drive disease progression. Additionally, the presence of the oxan ring may contribute to enhanced blood-brain barrier penetration, raising possibilities for applications in central nervous system disorders.

The role of sulfonamide derivatives in medicinal chemistry cannot be overstated. The methanesulfonyl group not only enhances hydrophilicity but also serves as a recognition element for biological targets. This feature has been leveraged in the design of numerous drugs that target bacterial infections or inflammatory conditions. In the context of 1-(4-methanesulfonyl-1,3-benzothiazol-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide, this moiety may play a crucial role in determining its interaction with specific enzymes or receptors.

As our understanding of molecular interactions continues to evolve, so does our ability to design molecules with tailored properties. The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like this one. By analyzing vast datasets encompassing chemical structures and biological activities, researchers can predict novel interactions and optimize existing compounds for improved efficacy.

The future prospects for this compound are promising, with ongoing studies aimed at elucidating its mechanism of action and optimizing its pharmacokinetic profile. Collaborative efforts between synthetic chemists, biochemists, and biologists are essential for translating laboratory findings into tangible therapeutic benefits. The interdisciplinary nature of modern drug discovery underscores the importance of compounds like 1-(4-methanesulfonyl-1,3-benzothiazol-2-yl)-N-(oxan-4-yl)piperidine-3-carboxamide, which bridge multiple areas of scientific inquiry.

In conclusion,1-(4-methanesulfonyl-1,3-benzothiazol-2-yl)-N-(oxan-4-y)piperidine-3-carboxamide (CAS No. 2877764-93-5) represents a compelling example of how structural complexity can be leveraged to develop novel biologically active molecules. Its unique combination of functional groups positions it as a valuable tool for further exploration in pharmaceutical research. As advancements continue to unfold in synthetic methodologies and computational biology,this compound will undoubtedly remain at the forefront of drug discovery efforts aimed at addressing critical unmet medical needs.